Cas no 1805422-39-2 (2-Bromo-3-(difluoromethyl)-6-iodopyridine-4-sulfonamide)

• Product Name: 2-Bromo-3-(difluoromethyl)-6-iodopyridine-4-sulfonamide
• CAS No: 1805422-39-2
• MF: C₆H₄BrF₂IN₂O₂S
• MW: 412.97843837738
• CID: 4862739
• Update Time: 2025-05-20

2-Bromo-3-(difluoromethyl)-6-iodopyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-6-iodopyridine-4-sulfonamide

• Inchi： 1S/C6H4BrF2IN2O2S/c7-5-4(6(8)9)2(15(11,13)14)1-3(10)12-5/h1,6H,(H2,11,13,14)
• InChI Key： MLTITSNYNGEIRK-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(=N1)Br)C(F)F)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 1.7
• Topological Polar Surface Area: 81.4

Additional information on 2-Bromo-3-(difluoromethyl)-6-iodopyridine-4-sulfonamide

2-Bromo-3-(difluoromethyl)-6-iodopyridine-4-sulfonamide: A Comprehensive Overview

The compound with CAS No. 1805422-39-2, commonly referred to as 2-Bromo-3-(difluoromethyl)-6-iodopyridine-4-sulfonamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound is notable for its unique structural features, which include a pyridine ring substituted with bromine, a difluoromethyl group, and an iodine atom, along with a sulfonamide functional group. These features make it a versatile building block in the development of novel pharmaceutical agents and advanced materials.

Recent studies have highlighted the potential of 2-Bromo-3-(difluoromethyl)-6-iodopyridine-4-sulfonamide as a key intermediate in the synthesis of bioactive compounds. Researchers have demonstrated that the presence of the sulfonamide group enhances the compound's solubility and bioavailability, making it an ideal candidate for drug delivery systems. Additionally, the difluoromethyl substituent contributes to the molecule's stability and resistance to metabolic degradation, which are critical properties for therapeutic agents.

The pyridine ring in this compound serves as a platform for further functionalization, enabling chemists to introduce additional substituents tailored to specific biological targets. For instance, the bromine and iodine atoms can be used as leaving groups in nucleophilic substitution reactions, facilitating the construction of complex molecular architectures. This flexibility has led to its application in the development of inhibitors for various enzymes, including kinases and proteases, which are implicated in diseases such as cancer and neurodegenerative disorders.

One of the most promising areas of research involving 2-Bromo-3-(difluoromethyl)-6-iodopyridine-4-sulfonamide is its role in targeted drug delivery systems. Scientists have explored its ability to act as a carrier for anticancer drugs, leveraging its unique chemical properties to enhance drug specificity and reduce systemic toxicity. Furthermore, the compound has been investigated for its potential in imaging agents, where its electronic properties enable precise tracking of molecular interactions within biological systems.

From a synthetic standpoint, the preparation of 2-Bromo-3-(difluoromethyl)-6-iodopyridine-4-sulfonamide involves a series of carefully optimized reactions. The starting material is typically a pyridine derivative that undergoes sequential substitution and functionalization steps to introduce the desired substituents. The use of modern catalytic methods has significantly improved the efficiency and selectivity of these reactions, ensuring high yields and purity levels.

In terms of applications, this compound has found utility in both academic research and industrial settings. Its use in academic studies has contributed to our understanding of sulfur-based chemistry and its role in biological systems. In industrial applications, it serves as a valuable intermediate in the production of advanced materials, including high-performance polymers and electronic components.

Looking ahead, ongoing research into 2-Bromo-3-(difluoromethyl)-6-iodopyridine-4-sulfonamide is expected to uncover new avenues for its application. Emerging technologies such as machine learning-driven drug design are being employed to predict novel functionalities and optimize its properties further. These advancements promise to expand its role in both therapeutic development and materials science.

In conclusion, 2-Bromo-3-(difluoromethyl)-6-iodopyridine-4-sulfonamide stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure, combined with cutting-edge research findings, positions it as a cornerstone in the development of next-generation pharmaceuticals and advanced materials. As our understanding of this compound deepens, so too does its potential to address some of the most pressing challenges in medicine and technology.